Cas no 163169-10-6 (Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)-)

• Product Name: Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)-
• CAS No: 163169-10-6
• MF: C₂₈H₂₈FeNOP
• MW: 481.346789360046
• CID: 110147
• Update Time: 2025-10-29

Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)-
• (S,S)-[2-(4'-ISOPROPYLOXAZOLIN-2'-YL)FERROCENYL]DIPHENYLPHOSPHINE
• (S)-1-(DIPHENYLPHOSPHINO)-2-[(S)-4-ISOPROPYLOXAZOLIN-2-YL]FERROCENE
• cyclopenta-1,3-diene,diphenyl-[2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]cyclopenta-2,4-dien-1-yl]phosphane,iron(2+)
• IP-FOXAP
• (S,S)-[2-(4''-ISOPROPYLOXAZOLIN-2''-YL)FERROCENYL]DIPHENYLPHOSPHINE
• (2R)- 1-[(4S)-4,5-dihydro-4-(1-Methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-Ferrocene
• (2R)-1-[(4S)-4,5-Dihydro-4-(1-methylethyl)-2-oxazolyl]- 2-(diphenylphosphino)ferrocene,99%e.e.
• (S,S)-(4,5-Dihydro-4-isopropyl-2-oxazolyl)-2- (diphenylphosphino)ferrocene
• IP-FOXAP ISO 9001：2015 REACH
• (S,Sp)-(4,5-Dihydro-4-isopropyl-2-oxazolyl)-2- (diphenylphosphino)ferrocene

• Inchi： 1S/C23H23NOP.C5H5.Fe/c1-17(2)21-16-25-23(24-21)20-14-9-15-22(20)26(18-10-5-3-6-11-18)19-12-7-4-8-13-19;1-2-4-5-3-1;/h3-15,17,21H,16H2,1-2H3;1-5H;/q2*-1;+2/t21-;;/m1../s1
• InChI Key： QBVUAVSTWGOOOJ-GHVWMZMZSA-N
• SMILES： [Fe+2].P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C-]1C([H])=C([H])C([H])=C1C1=N[C@]([H])(C([H])([H])O1)C([H])(C([H])([H])[H])C([H])([H])[H].[C-]1([H])C([H])=C([H])C([H])=C1[H]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: approximate 160℃
• PSA: 22.82000
• LogP: 5.85780

Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)- Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)-

Comprehensive Analysis of Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)- (CAS 163169-10-6)

The compound Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)- (CAS 163169-10-6) is a highly specialized chiral ferrocene derivative with significant applications in asymmetric catalysis and materials science. Its unique structure, featuring a diphenylphosphino group and an oxazolyl moiety, makes it a valuable ligand in transition-metal-catalyzed reactions. Researchers and industries are increasingly interested in this compound due to its potential in green chemistry and sustainable synthesis, aligning with the global push for eco-friendly chemical processes.

One of the most searched questions related to this compound is: "What are the applications of chiral ferrocene ligands in asymmetric synthesis?" The answer lies in the compound's ability to induce high enantioselectivity in reactions such as hydrogenation, cross-coupling, and C-H activation. Its (2R)- configuration ensures precise control over stereochemistry, making it indispensable for pharmaceutical intermediates and fine chemicals. Recent studies highlight its role in reducing waste and improving atom economy, addressing the growing demand for sustainable industrial practices.

Another trending topic is the integration of ferrocene-based ligands into organometallic frameworks for advanced materials. CAS 163169-10-6 has been explored in the design of redox-active polymers and molecular sensors, leveraging its reversible electron-transfer properties. This aligns with the surge in interest for smart materials and wearable technologies, where researchers seek compounds with tunable electronic characteristics. The diphenylphosphino group further enhances its versatility, enabling coordination with various metals for tailored applications.

From an SEO perspective, keywords like "chiral ferrocene synthesis", "asymmetric catalysis ligands", and "CAS 163169-10-6 supplier" are frequently queried by users. This reflects the compound's niche yet growing relevance in academic and industrial R&D. Its stability under aerobic conditions and compatibility with diverse solvents also make it a practical choice for lab-scale and large-scale processes, further driving its popularity.

In summary, Ferrocene,1-[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-, (2R)- represents a cutting-edge tool for modern chemistry. Its dual role in catalysis and materials science, combined with its alignment with sustainability trends, ensures its continued prominence in scientific discourse. Future research may uncover even broader applications, solidifying its status as a cornerstone of innovative chemical solutions.